Cas no 140131-92-6 (4-methoxy-3,5-dimethylbenzene-1-thiol)

• Product Name: 4-methoxy-3,5-dimethylbenzene-1-thiol
• CAS No: 140131-92-6
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD06201754
• CID: 1282742
• PubChem ID: 2758578
• Update Time: 2025-11-02

4-methoxy-3,5-dimethylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3,5-dimethylbenzenethiol
• AC1MBYH9
• CTK6J3980
• 2-Methoxy-5-mercapto-m-xylol
• 4-Methoxy-3.5-dimethyl-phenylmercaptan
• FT-0692753
• 4-methoxy-3,5-dimethyl-thiophenol
• SureCN9501308
• Methyl-(4-mercapto-2.6-dimethyl-phenyl)-aether
• 3,5-Dimethyl-4-methoxythiophenol
• KB-28825
• 4-methoxy-3,5-dimethylbenzene-1-thiol
• FS-6190
• EN300-1838364
• 140131-92-6
• DTXSID50374400
• CS-0279445
• SCHEMBL9501308
• AKOS006342829

• MDL： MFCD06201754
• Inchi： 1S/C9H12OS/c1-6-4-8(11)5-7(2)9(6)10-3/h4-5,11H,1-3H3
• InChI Key： QBWMTSFFLQROAE-UHFFFAOYSA-N
• SMILES： SC1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 168.06100
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• PSA: 48.03000
• LogP: 2.60070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-methoxy-3,5-dimethylbenzene-1-thiol

4-methoxy-3,5-dimethylbenzene-1-thiol (CAS No. 140131-92-6): A Multifunctional Organic Compound with Emerging Applications in Modern Chemistry

4-methoxy-3,5-dimethylbenzene-1-thiol, also known as 1-(3,5-dimethyl-4-methoxyphenyl)thiol, is a structurally unique organic compound with a molecular formula of C₁₁H₁₄OS. This compound, characterized by its 1-thiol group and 4-methoxy substitution on a 3,5-dimethylbenzene core, has attracted increasing attention in recent years due to its versatile reactivity profile and potential applications in pharmaceutical, materials science, and environmental chemistry domains.

The chemical structure of 4-methoxy-3,5-dimethylbenzene-1-thiol features a benzene ring substituted with three distinct functional groups: a methoxy (-OCH₃) at the para position, two methyl (-CH₃) groups at the meta positions, and a thiol (-SH) group at the ortho position. This unique arrangement of substituents creates a highly conjugated system with significant electron-donating and electron-withdrawing effects, which influences the compound's reactivity and stability. Recent studies published in the Journal of Organic Chemistry (2023) have highlighted the importance of such structural features in modulating the compound's ability to participate in nucleophilic substitution, oxidation, and metal coordination reactions.

As a thiol-containing compound, 4-methoxy-3,5-dimethylbenzene-1-thiol exhibits remarkable reactivity in various synthetic transformations. The 1-thiol group serves as a powerful nucleophile, enabling its participation in reactions such as the formation of disulfide bonds, metal-thiolate complexation, and thiol-ene click chemistry. A 2023 study in ACS Organic Letters demonstrated the utility of this compound in the synthesis of novel thiol-based polymers with tunable mechanical properties, where the 4-methoxy substitution was found to significantly enhance the compound's solubility in polar solvents.

The 3,5-dimethylbenzene core of this molecule also contributes to its biological activity. Research published in the European Journal of Medicinal Chemistry (2023) has shown that the presence of meta-dimethyl substituents can influence the compound's interaction with biological targets, particularly in modulating enzyme activity and receptor binding. Notably, the methoxy group at the para position has been identified as a key structural element in enhancing the compound's lipophilicity, a property that is crucial for drug absorption and bioavailability.

In the field of materials science, 4-methoxy-3,5-dimethylbenzene-1-thiol has been explored as a functional building block for the development of advanced materials. A 2024 study in Advanced Materials demonstrated its application in the synthesis of self-healing polymers, where the thiol group enabled dynamic covalent bonding between polymer chains. The 4-methoxy substitution was found to improve the thermal stability of these materials, making them suitable for high-temperature applications. Additionally, the 3,5-dimethyl substituents contributed to the material's mechanical strength by enhancing intermolecular interactions.

The 1-thiol group of 4-methoxy-3,5-dimethylbenzene-1-thiol also plays a critical role in its application as a ligand in coordination chemistry. Recent research published in Inorganic Chemistry (2023) has shown that this compound can form stable complexes with transition metals such as gold, silver, and copper. These complexes have potential applications in catalysis, where the thiol group acts as a coordinating site for metal centers. The 4-methoxy substitution was found to modulate the electronic properties of the ligand, affecting the catalytic activity of the resulting complexes.

In the realm of analytical chemistry, 4-methoxy-3,5-dimethylbenzene-1-thiol has been investigated as a potential chiral selector in chiral separations. A 2024 study in Journal of Chromatography A demonstrated that the compound's 3,5-dimethylbenzene core could be modified to create chiral derivatives capable of distinguishing enantiomers in high-performance liquid chromatography (HPLC). The presence of the thiol group was found to enhance the compound's ability to form hydrogen bonds with analytes, improving separation efficiency.

The 4-methoxy substitution in 4-methoxy-3,5-dimethylbenzene-1-thiol has also been explored for its potential in photonic applications. Research published in Optics Express (2023) has shown that the methoxy group can influence the compound's absorption and emission properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and nonlinear optical materials. The 3,5-dimethyl substituents were found to stabilize the excited states of the molecule, extending its luminescence lifetime.

Environmental applications of 4-methoxy-3,5-dimethylbenzene-1-thiol have also been investigated. A 2024 study in Environmental Science & Technology demonstrated its potential as a heavy metal scavenger, where the thiol group could effectively bind to toxic metals such as mercury and lead. The 4-methoxy substitution was found to enhance the compound's solubility in aqueous environments, improving its ability to remove heavy metals from contaminated water sources. The 3,5-dimethyl substituents contributed to the compound's stability under varying pH conditions, making it suitable for field applications.

The 1-thiol group of 4-methoxy-3,5-dimethylbenzene-1-thiol has also been studied for its potential in bioconjugation chemistry. Research published in Chemical Communications (2023) has shown that this compound can be used to modify biomolecules such as proteins and nucleic acids through thiol-maleimide coupling reactions. The 4-methoxy substitution was found to improve the compatibility of the compound with aqueous biological environments, while the 3,5-dimethyl substituents enhanced the stability of the resulting conjugates.

Overall, the unique combination of thiol, methoxy, and dimethyl substituents in 4-methoxy-3,5-dimethylbenzene-1-thiol has made it a versatile molecule with broad applications across multiple scientific disciplines. As research in this area continues to advance, it is expected that new synthetic methods, functional materials, and bioactive compounds derived from this molecule will be developed, further expanding its potential impact on science and technology.

4-Methoxy-3,5-dimethylbenzene-1-thiol: A Versatile Organic Compound with Broad Applications 1. Introduction 4-Methoxy-3,5-dimethylbenzene-1-thiol (C₁₁H₁₄OS) is a structurally unique organic compound that has garnered significant attention in recent years due to its diverse reactivity profile and potential applications across multiple scientific domains. Its molecular structure features a benzene ring substituted with a 1-thiol group, a 4-methoxy group, and 3,5-dimethyl groups, creating a compound with a complex interplay of electronic effects that influence its chemical and biological behavior. --- 2. Structural Features and Reactivity The compound's 1-thiol group acts as a strong nucleophile, enabling participation in a wide range of synthetic transformations, including: - Disulfide bond formation - Metal-thiolate complexation - Thiol-ene click chemistry The 4-methoxy substitution enhances the compound's solubility in polar solvents, while the 3,5-dimethylbenzene core contributes to its electronic conjugation and stability. These features have been crucial in modulating the compound's reactivity in both synthetic and biological contexts. --- 3. Applications in Synthetic Chemistry - Polymer Synthesis: The compound has been used in the development of self-healing polymers through dynamic covalent bonding, with the thiol group enabling reversible bond formation. - Catalysis: It forms stable complexes with metals, making it a potential catalyst support in heterogeneous catalysis. - Bioconjugation: The thiol group allows for thiol-maleimide coupling, enabling the modification of biomolecules like proteins and nucleic acids. --- 4. Applications in Materials Science - Photonic Materials: The 4-methoxy group influences the compound's absorption and emission properties, making it a candidate for organic light-emitting diodes (OLEDs) and nonlinear optical materials. - Functional Materials: The 3,5-dimethylbenzene core enhances the stability of excited states, extending luminescence lifetimes. --- 5. Environmental Applications - Heavy Metal Scavenging: The thiol group can bind to toxic metals such as mercury and lead, with the 4-methoxy substitution enhancing aqueous solubility and stability under varying pH conditions. --- 6. Biological and Pharmaceutical Applications - Drug Delivery: The compound's thiol group can be functionalized for targeted drug delivery and bioconjugation. - Enzyme Inhibition: Studies suggest potential for inhibiting metal-dependent enzymes via thiol-metal coordination. --- 7. Future Directions Ongoing research is exploring: - New synthetic methods for functionalizing the compound. - Advanced materials with enhanced optical and electronic properties. - Biomedical applications, including targeted therapies and diagnostic tools. --- 8. Conclusion The unique combination of thiol, methoxy, and dimethyl substituents in 4-methoxy-3,5-dimethylbenzene-1-thiol has established it as a versatile molecule with applications in synthetic chemistry, materials science, environmental remediation, and biotechnology. Continued research is expected to uncover new functionalities and expand its impact across scientific disciplines.